Recently, natural active substance has been widely concerned and researched because of its potent effect in the control of foodborne pathogen pollution. In this study, we explored the mechanism of eugenol (EL) against Bacillus cereus (B. cereus) and its spores and the potential of EL in controlling the growth of B. cereus in rice cakes. The results of antibacterial activity showed that EL performed potent antibacterial activity against B. cereus (MIC=0.4 mg/mL, MBC=0.8 mg/mL). EL could increase the permeability of cell membrane, increase the leakage of intracellular protein and disturb the balance of ion exchange within bacteria. Molecular docking and competitive fluorescence experiments revealed that EL interacted with DNA through grooving binding. Under the above multiple effects, the normal metabolic activities within bacteria were severely affected and even leading to death. EL treatment resulted in the decrease of multiple toxin synthesis genes (nheA, nheB, nheC, hblC, hblD, hblA, and cytK) expression levels, and significantly reduced the hemolysis activity of toxins through hydrophobic interactions and hydrogen bonding forces. EL was proved to be effective in inhibiting the growth of B. cereus in rice cakes. The inhibition on spore germination and the improvement of spore thermal sensitivity by EL would also provide a valid method for spore control. This study revealed the antibacterial mechanisms of EL against B. cereus and its spores, and laid a theoretical foundation for expanding its application in the control of foodborne pathogens contamination.

Campomanesia guazumifolia is a species from the Brazilian Cerrado, and its leaves are used by traditional medicine in the preparation of infusion. Its popular uses include antidiarrheal, hypocholesterolemic, and anti-inflammatory purposes. Here we studied the leaf infusion of Campomanesia guazumifolia (LICG) on platelet activity, investigating its role in the cyclooxygenase (COX) pathway. For this, the phytochemical composition, in vivo toxicity (using zebrafish) were evaluated and their effects were investigated on platelet reactivity using different agonists. To elucidate the possible mechanisms involved, we studied the impact of LICG on calcium mobilization, cyclic nucleotides and thromboxane levels, PKCβ2 phosphorylation, and COX inhibition. Furthermore, in silico studies showed the interactions of COX-1 with the compounds identified in LICG by molecular modeling. We describe for the first time that LICG acts by inhibiting platelet aggregation evoked by different physiological agonists, which results in a drastic reduction in intracellular calcium discharge without the involvement of cyclic nucleotide pathways. Furthermore, we showed that LICG appears to inhibit cyclooxygenase 1, reducing thromboxane A2 levels and PKCβ2 phosphorylation in human platelets, reinforced by similar interactions compared to a reference inhibitor at the catalytic site. This study demonstrates the antiplatelet effects of LICG via COX-1 and suggests that these agents may be therapeutic for preventing platelet-associated cardiovascular disease.

At present, most liquid milk products use high-temperature short-time heat treatment (HTST). However, HTST treatment cannot completely inactivate the bacteria in milk, which seriously affects the quality, safety, and shelf life of the product. Therefore, exploring the combined use of HTST and other technologies is of great importance to the production of high-quality pasteurized milk. In this study, we compared thermosonication (TS), ε-Polylysine (ε-PL), ε- PL combined with TS (ε-PL-TS), and HTST to inactivate B. cereus in pasteurized milk. Based on this comparison, we further discussed the inactivation ability and potential mechanism of ε-PL-TS treatment on B. cereus. The experimental result indicated that ε-PL-TS treatment had an obvious inactivation impact on B. cereus. The cell architecture was damaged by ε-PL-TS treatment, causing the leakage of proteins and DNA from the cell. ε-PL-TS treatment caused metabolic disorders by reducing the activities of key enzymes such as succinate dehydrogenase (SDH) (72.5%), malate dehydrogenase (MDH) (70.5%), and ATPase (80.3%). Meanwhile, the activity of CAT and POD decreased by 42.5% and 48.7%, respectively, suggesting that oxidative stress may be involved in the bactericidal mechanism. In addition, the combined treatment effectively inhibits microbial proliferation of pasteurized milk during storage at 4 °C. Therefore, ε-PL-TS treatment can be used as a potential new inactivated microorganism technology that is helpful to obtain high-quality pasteurized milk with a long shelf life.

Global population growth and an alarming rate of global warming conditions have driven the need for protein from alternative non-conventional sources, namely, insect proteins, through a sustainable approach. The protein concentrate of Tenebrio molitor larvae was examined for its suitability and applicability as a food ingredient. Protein was extracted through the acid-alkali method with ∼79% of extraction efficiency. The protein-bound polyphenols were extracted and quantified, and the anti-oxidant potential of protein-bound polyphenols and protein concentrate was assessed. The colour parameters of protein concentrate showed brighter colour (L*, 57.3) than the whole insect powder (L*, 39.0). The surface hydrophobicity of protein concentrate increased to 650, and an increase in the total and free sulfhydryl content (15.39 and 9.158 μmol/g, respectively) was also observed compared to the whole insect powder. Significantly higher protein solubility was observed at pH 2 (72.3%) and pH 11 (66.4%), as compared to near the pI (6.9% at pH 5 and 30.15% at pH 4). Several prominent proteins, including 86 and 56 kDa early-staged encapsulation-inducing proteins, cuticle proteins, and structural proteins were identified in protein concentrate. The techno-functional properties revealed that mealworm protein concentrate was superior to whole insect powder and comparable to whey protein isolate. These findings confirmed the excellent functional properties of mealworm protein concentrate, which can be further explored as a novel food ingredient.

The defatted residual spent coffee (RSC) was used for optimal recovery of 67.11% galactomannans by extraction using 1:10 w/v RSC:water at 80 °C/180 min followed by precipitation using 90% v/w ethanol. The obtained galactomannans (RSCGa) (MW- 274.67 kDa) showed antioxidant and prebiotic activity. A 3:5 ratio of RSCGa and kappa-carrageenan (кC) was used to prepare hydrogels (RSCGa-кC*) with CaCl2 (0.02 M) at 75°C/pH 7.2. RSCGa improved the dynamic moduli of RSCGa-кC* (G′, 8300 Pa and G″, 7800 Pa) compared to кC hydrogel. RSCGa-кC* showed DPPH, ABTS•+ and FRAP activities of 553.23 μg AAE/mg sample, 615.30 μg AAE/mg sample, and 13.98 μM FeSO4/mg sample, respectively, and prebiotic score of 30.89. The LCMS profiling of RSCGa-кC*, alike RSCGa, showed abundant phenolics. Adding 7.5% w/v of RSCGa-кC* in milkshake showed a desirable viscosity and good overall acceptability apart from the antioxidant and prebiotic activities. The present study outlines a sustainable approach for valorising RSC by developing a hydrogel that had dual functionality of technological and nutraceutical advantages which enhanced the quality of milkshake.

Colorectal Cancer (CRC) is one of the most incidental and leading causes of cancer-associated mortality. The decisive outcome of traditional chemotherapy is often complimented with a different form of toxicity, raising concern. The present study investigated the anti-cancer potential of fermented rice Bhaati Jaanr (B.J.) extract on colon adenocarcinoma cell lines (HT29 and SW480). The microbial diversity was determined by metagenomic analysis and high throughput next-generation sequencing. The anti-proliferative effect was assessed by MTT assay. The mRNA and protein expression levels were determined using real-time quantitative PCR reaction and enzyme-linked immunosorbent assay. The results demonstrated that B.J. extract significantly inhibited the proliferation of HT29 and SW480 and exhibited an IC50 of 50 μM with the predominance of Lactobacillus sp. (94.342%) and Acinetobacter lwoffii (4.60%). Further, B.J. extract suppressed the LPS-mediated inflammation in the HT29 and SW480, indicated by decreased nitric oxide (NO) production and expression of the iNOS gene. Finally, the incubation of the RAW 264.7 murine macrophages with B.J. extract post-LPS stimulation depicted a decrease in the mRNA and protein expression levels of COX-2, TNF-α, IL-1β, and IL-6. The present study reveals that B.J. extract exhibits significant antitumor activity and may have a therapeutic intervention against colon carcinogenesis.

In this study, network pharmacology was used to predict the possible targets of Aronia melanocarpa Elliot anthocyanins (AMA) and Aloe Polysaccharides (APs) on alcoholic liver disease (ALD), and animal experiments were conducted to explore the mitigation effect and mechanism of AMA combined with APs on ALD, in order to provide experimental basis for the prevention and treatment of ALD. The network pharmacology analysis showed that 115 core targets were obtained by the intersection of active components of AMA and APs and the targets related to ALD, the core targets were mainly related to the positive regulation of oxidative stress and apoptosis. Animal experiments showed that AMA and APs could inhibit the weight loss of ALD mice; reduce the liver index of mice; reduce the levels of AST, ALT, TC, TG in serum of mice; increase the content of GSH-PX in liver tissue, reduce the content of ALDH in liver tissue; reduce the expression of inflammatory factors; improver the morphology of liver tissue in mice; increase the expression of activated PI3K/AKT signaling pathway, promote the expression of Nrf2 and HO-1, and improve the symptoms of ALD. However, the combination therapy produced better results. This study found that compared with single administration, AMA combined with APs administration had better remission effect on ALD, which was expected to provide a theoretical basis for the development and utilization of AMA and APs.

This study investigated the possibility of improving the antioxidant activities and solubilities of quercetin (QUE) and isoquercetin (IQUE) through a combination of nanoencapsulation with gel incorporation. QUE- and IQUE-loaded nanoparticles (QUE and IQUE NPs, respectively) were prepared through ionic gelation between chitooligosaccharide and poly-γ-glutamic acid. The antioxidant activities of QUE and IQUE increased by 2.5 and 3.5 times, respectively, after nanoencapsulation. Furthermore, QUE and IQUE NP-filled gelatin gels (G-QUE and G-IQUE NPs, respectively) showed higher antioxidant stabilities than QUE and IQUE NPs, respectively. G-QUE and G-IQUE NPs exhibited significantly (p < 0.05) higher G’ values than free QUE and IQUE in gels, respectively. Moreover, the hardness of G-QUE NPs was significantly (p < 0.05) higher than that of free QUE in gel. In conclusion, combining nanoencapsulation and gel incorporation can improve the antioxidant activities, stabilities, and physical properties of QUE and IQUE.

Butyric acid and lauric acid are short chain and medium chain fatty acids, respectively. Their anti-inflammatory and lipid metabolism regulating functions are reported, while their structural lipid functional activity still needs to be verified. In this study, obese mice induced by high-fat diet (HFD) were used to investigate the effects of butyric-lauric acid structural lipid (SBL) on inflammation and small intestinal microbes. In vivo, although SBL did not significantly reduce body weight (P > 0.05), it might have a positive effect on mouse liver health. Compared to the corresponding physical mixture (MBL), SBL treatment could better downregulate hepatic TNF-α, IL-1β and IL-6 expression and stimulate IL-10 expression. Similarly, compared with the HF group, the liver IL-1β and TNF-α levels in the LSBL treatment group decreased by 15.2% and 22.9%, respectively (P < 0.05). In addition, HSBL treatment increased the content of IL-10 in the liver of obese mice (increased by 26.8%, P < 0.05). Moreover, SBL more significantly upregulated Bifidobacterium abundance and inhibited the high-fat diet-induced increase in Faecalibaculum abundance. In all, SBL ameliorated HFD-induced liver inflammation and these improvements are closely associated with its positive effects on small intestinal microbiota. This study aimed to provide support and new perspectives for the development and functional exploration of short-and medium-chain fatty acid structural lipids.

The morphology and properties of biodegradable packaging comprising thermoplastic agar and poly (butylene adipate-co-terephthalate) (PBAT) blends (20/80 and 40/60 ratios) produced via cast extrusion were characterized. These polymers were blended with gallic acid (GA) and determined for oxygen scavenging activity. Increasing agar content formed non-homogeneous PBAT matrices with dispersed clumps, while GA facilitated the unfolding of agar molecules and reduced the number of clumps. GA interacted with agar and PBAT by modifying the CO and C–H stretching vibrations, causing polymer blend plasticization and decreasing the mechanical relaxation temperature. Addition of agar and GA modified the crystallinity, morphology, and barrier properties of PBAT. Compounding GA into the polymer matrices effectively enhanced oxygen scavenging, while oxygen absorption rates increased with increasing relative humidity (RH) from 50% to 100%. Rates and maximum scavenging capacity depended on GA contents and humidity at 50% RH, while higher humidity showed insignificant effects of GA contents, suggesting additional roles of polymer structures involving oxygen diffusion through the matrices. Blending thermoplastic agar at 20% in PBAT films produced biobased sustainable food packaging and effectively enhanced oxygen scavenging active functions.